Cas no 705254-32-6 (POTASSIUM 4-VINYLPHENYLTRIFLUOROBORATE)

• Product Name: POTASSIUM 4-VINYLPHENYLTRIFLUOROBORATE
• CAS No: 705254-32-6
• MF: C₈H₇BF₃K
• MW: 210.045693635941
• CID: 890581
• PubChem ID: 329764015
• Update Time: 2025-10-29

POTASSIUM 4-VINYLPHENYLTRIFLUOROBORATE Chemical and Physical Properties

Names and Identifiers

• POTASSIUM 4-VINYLPHENYLTRIFLUOROBORATE
• potassium,(4-ethenylphenyl)-trifluoroboranuide
• C-2127
• Potassium 4-ethenylphenyltrifluoroborate
• N12014
• Potassium trifluoro(4-vinylphenyl)borate, 95%
• CS-0158023
• 705254-32-6
• SCHEMBL15920878
• DTXSID70635464
• EN300-25693614
• AS-83221
• Potassium (4-ethenylphenyl)(trifluoro)borate(1-)
• POTASSIUM (4-ETHENYLPHENYL)TRIFLUOROBORANUIDE
• AKOS025295650
• potassium;(4-ethenylphenyl)-trifluoroboranuide
• Potassium (4-vinylphenyl)trifluoroborate, 96%
• MFCD09993051
• Potassiumtrifluoro(4-vinylphenyl)borate
• Potassium trifluoro(4-vinylphenyl)borate

• MDL： MFCD09993051
• Inchi： 1S/C8H7BF3.K/c1-2-7-3-5-8(6-4-7)9(10,11)12;/h2-6H,1H2;/q-1;+1
• InChI Key： HNOYWVVIZWIBQK-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC(C=C)=CC=1)(F)F

Computed Properties

• Exact Mass: 210.02300
• Monoisotopic Mass: 210.0229964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 269-274 °C
• PSA: 0.00000
• LogP: 2.38400

POTASSIUM 4-VINYLPHENYLTRIFLUOROBORATE Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on POTASSIUM 4-VINYLPHENYLTRIFLUOROBORATE

Introduction to POTASSIUM 4-VINYLPHENYLTRIFLUOROBORATE (CAS No. 705254-32-6)

POTASSIUM 4-VINYLPHENYLTRIFLUOROBORATE, with the chemical formula K[C₆H₄(CH₂)=CH]BF₃, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 705254-32-6, is particularly valued for its role as an intermediate in the synthesis of various high-value chemicals and pharmaceuticals. The unique structural features of this compound, including the presence of a vinyl group and a trifluoroborate anion, make it a versatile building block for innovative molecular architectures.

The compound's significance is further underscored by its applications in the development of advanced materials, such as liquid crystals and organic semiconductors. The vinylphenyl moiety contributes to its reactivity, enabling it to participate in various polymerization reactions and cross-coupling processes. These reactions are pivotal in the creation of novel polymers with tailored properties, which are essential for applications ranging from electronics to biomedical devices.

In recent years, POTASSIUM 4-VINYLPHENYLTRIFLUOROBORATE has been explored for its potential in pharmaceutical research. Its trifluoroborate component is known to enhance the metabolic stability and bioavailability of drug molecules. This has led to its incorporation into the synthesis of several investigational drugs that are currently undergoing preclinical evaluations. The compound's ability to act as a ligand in transition metal-catalyzed reactions has also been leveraged in the development of more efficient synthetic routes for complex organic molecules.

The latest research highlights the compound's role in green chemistry initiatives. By facilitating catalytic processes that minimize waste and energy consumption, POTASSIUM 4-VINYLPHENYLTRIFLUOROBORATE aligns with the growing demand for sustainable chemical practices. Its use in flow chemistry systems, where reactions are conducted in continuous streams rather than batch processes, has demonstrated significant improvements in yield and purity. This approach not only enhances efficiency but also reduces environmental impact.

Another area of interest is the application of POTASSIUM 4-VINYLPHENYLTRIFLUOROBORATE in photopharmacology. The compound's ability to modulate light-sensitive biological pathways has opened new avenues for treating conditions such as cancer and neurodegenerative diseases. By integrating photoactivatable groups into drug molecules derived from this compound, researchers can develop therapies that respond to external stimuli, offering precise control over drug delivery and action.

The synthesis of POTASSIUM 4-VINYLPHENYLTRIFLUOROBORATE involves carefully controlled reactions to ensure high purity and yield. Typically, it is prepared through the reaction of 4-vinylphenol with trifluoroboric acid under basic conditions. The process requires stringent control over temperature and pH to prevent side reactions that could compromise the integrity of the final product. Advances in synthetic methodologies have enabled the production of this compound on an industrial scale, making it more accessible for research and commercial applications.

The compound's stability under various conditions is another critical factor contributing to its widespread use. POTASSIUM 4-VINYLPHENYLTRIFLUOROBORATE maintains its structural integrity when exposed to air and moisture, which is essential for long-term storage and transport. However, it should be handled with appropriate precautions due to its reactivity with strong oxidizing agents. Proper storage conditions, including inert atmospheres and controlled humidity environments, are recommended to preserve its quality.

In conclusion, POTASSIUM 4-VINYLPHENYLTRIFLUOROBORATE (CAS No. 705254-32-6) is a multifaceted compound with broad applications across multiple scientific disciplines. Its role in pharmaceutical synthesis, material science, and green chemistry underscores its importance as a chemical intermediate. As research continues to uncover new uses for this compound, its impact on innovation and sustainability is expected to grow even further.